N-[(1-benzylpiperidin-4-yl)methyl]-2-(4-fluorophenoxy)acetamide
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Overview
Description
N-[(1-benzylpiperidin-4-yl)methyl]-2-(4-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C21H25FN2O2 and its molecular weight is 356.441. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Properties and Pain-Attenuating Effects
One significant area of research has been the investigation of primary amino acid derivatives, including N-((1-benzylpiperidin-4-yl)methyl)-2-(4-fluorophenoxy)acetamide analogs, for their anticonvulsant activities and pain-attenuating properties. Studies have shown that certain derivatives exhibit pronounced activities in established whole animal anticonvulsant models, such as maximal electroshock seizure (MES), and in neuropathic pain models, indicating their potential as novel anticonvulsants with added benefits in pain management (King et al., 2011).
Ligand-Protein Interactions and Photovoltaic Efficiency
Another research focus has been on the spectroscopic and quantum mechanical studies of bioactive benzothiazolinone acetamide analogs, which share structural similarities with N-((1-benzylpiperidin-4-yl)methyl)-2-(4-fluorophenoxy)acetamide. These studies aim to understand their ligand-protein interactions and evaluate their potential as photosensitizers in dye-sensitized solar cells (DSSCs). The findings indicate good light harvesting efficiency (LHE) and favorable energy levels for electron injection, suggesting applications in photovoltaic cells (Mary et al., 2020).
VEGF-A Inhibition for Antiproliferative Effect
Research into novel benzophenone-thiazole derivatives, including structures related to N-((1-benzylpiperidin-4-yl)methyl)-2-(4-fluorophenoxy)acetamide, has highlighted their potential as potent VEGF-A inhibitors. These compounds demonstrate promising antiproliferative effects through translational VEGF-A inhibition, pointing towards their application in cancer therapy (Prashanth et al., 2014).
Peripheral Benzodiazepine Receptor Ligands
The synthesis and evaluation of ligands for peripheral benzodiazepine receptors (PBR) have also been explored, with compounds like N-((1-benzylpiperidin-4-yl)methyl)-2-(4-fluorophenoxy)acetamide derivatives showing potent binding affinity. These studies contribute to the understanding of PBR's physiological relevance and potential therapeutic targets (Zhang et al., 2003).
Mechanism of Action
Target of Action
Similar compounds have been found to interact withBeta-secretase 1 . Beta-secretase 1 is an enzyme that plays a crucial role in the formation of myelin sheaths in peripheral nerve cells .
Mode of Action
It’s worth noting that compounds with similar structures have been found to act asinverse agonists . An inverse agonist is a type of drug that binds to the same receptor as an agonist but induces a pharmacological response opposite to that agonist .
Biochemical Pathways
amyloidogenic pathway . This pathway is related to the production of beta-amyloid, a protein involved in neurodegenerative diseases .
Result of Action
If it acts as an inverse agonist at beta-secretase 1, it could potentially decrease the production of beta-amyloid, thereby having a neuroprotective effect .
Properties
IUPAC Name |
N-[(1-benzylpiperidin-4-yl)methyl]-2-(4-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O2/c22-19-6-8-20(9-7-19)26-16-21(25)23-14-17-10-12-24(13-11-17)15-18-4-2-1-3-5-18/h1-9,17H,10-16H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVNUHYFXMHDMTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)COC2=CC=C(C=C2)F)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.